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Compound of Interest

Compound Name: (4-ethynylphenyl)methanol

Cat. No.: B084771

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of (4-ethynylphenyl)methanol (CAS No. 10602-04-7). The information is intended for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

(4-Ethynylphenyl)methanol is a solid aromatic alcohol. While specific toxicological data and
occupational exposure limits are not readily available for this compound, its structure and the
presence of an ethynyl group and an aromatic ring necessitate careful handling to mitigate
potential risks. It is classified as harmful if swallowed and causes serious eye irritation.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling (4-
ethynylphenyl)methanol. The selection of appropriate PPE is critical to minimize exposure.
The following table summarizes the recommended PPE for various laboratory tasks involving
this compound.
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] Recommended Personal Protective
Task | Operation .
Equipment

Gloves: Nitrile gloves for splash protection.
Change gloves immediately if contaminated.
Eye Protection: Safety glasses with side shields
or chemical splash goggles. Respiratory
Weighing and preparing solutions Protection: Work in a .certified c.hemical fume
hood. If a fume hood is not available, a half-
mask respirator with a combination of organic
vapor and P100 (particulate) cartridges is
recommended. Protective Clothing: A standard

laboratory coat.

Gloves: Nitrile gloves. For prolonged contact,
consider heavier-duty gloves such as neoprene
or butyl rubber. Eye Protection: Chemical splash
goggles. A face shield is recommended if there
Running reactions and transfers is a significant splash hazard. Respiratory
Protection: All operations should be conducted
within a chemical fume hood. Protective
Clothing: A laboratory coat. Ensure cuffs are

tucked into gloves.

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields. Respiratory
Protection: Use a chemical fume hood or a
Handling solid compound ventilated enclosure to prevent inhalation of dust
particles. If not possible, a respirator with a
P100 particulate filter is necessary. Protective

Clothing: Laboratory coat.

Note: Always inspect gloves for any signs of degradation or puncture before use. It is advisable
to consult the glove manufacturer's chemical resistance data for specific breakthrough times,
although specific data for (4-ethynylphenyl)methanol may not be available.
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Operational Plan: Safe Handling and Spill
Management

Engineering Controls:

» Ventilation: Always handle (4-ethynylphenyl)methanol in a well-ventilated area. A certified
chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Safe Handling Practices:

Avoid creating dust when handling the solid compound.

Keep containers tightly closed when not in use.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Spill Management: In the event of a spill, follow these procedures:
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Spill Size Procedure

1. Ensure the area is well-ventilated and restrict
access. 2. Wear appropriate PPE as outlined in
the table above. 3. Carefully sweep up the solid
material, avoiding dust generation. 4. Place the
Small Spil spilled material and any contaminated cleaning
materials into a designated hazardous waste
container. 5. Clean the spill area with a suitable
solvent (e.g., isopropanol or ethanol), and
collect the cleaning materials as hazardous

waste.

1. Evacuate the immediate area and alert
colleagues. 2. Contact your institution's
Environmental Health and Safety (EHS)

) department immediately. 3. If flammable vapors

Large Spill o

may be present, remove all ignition sources. 4.
Only personnel trained in hazardous spill
response should attempt to clean up a large

spill.

Disposal Plan

Proper disposal of (4-ethynylphenyl)methanol and its associated waste is essential to prevent
environmental contamination and ensure regulatory compliance. This compound should be
disposed of as hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid (4-ethynylphenyl)methanol

1. Collect in a clearly labeled, sealed, and
compatible container for solid hazardous
chemical waste. 2. The label should include
"Hazardous Waste," the full chemical name, and
associated hazards (e.g., "Irritant"). 3. Store in a
designated satellite accumulation area away

from incompatible materials.

Contaminated Labware and Debris (e.g., gloves,

wipes, weighing paper)

1. Collect in a designated container for solid
chemical waste.[2] 2. Ensure the container is
properly labeled as hazardous waste. 3. Do not

dispose of in regular trash.[2]

Liquid Waste (solutions containing the

compound)

1. Collect in a sealed, leak-proof container
appropriate for organic solvent waste.[3] 2.
Since (4-ethynylphenyl)methanol is a non-
halogenated organic compound, it should be
disposed of in the non-halogenated organic
waste stream.[4] 3. Label the container with
"Hazardous Waste" and list all chemical
constituents and their approximate

concentrations.

Note: Never dispose of (4-ethynylphenyl)methanol down the drain or in regular trash. Always

follow your institution's specific guidelines for hazardous waste disposal.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the workflow for the safe handling and disposal of (4-

ethynylphenyl)methanol.
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Workflow for Handling and Disposal of (4-ethynylphenyl)methanol
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Caption: Safe handling and disposal workflow for (4-ethynylphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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